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Compound of Interest

Compound Name: (+)-Desflurane

CAS No.: 142916-68-5

Cat. No.: B1242257

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anesthetic agent (+)-Desflurane against

standard volatile anesthetics such as sevoflurane and isoflurane, as well as the intravenous

anesthetic propofol. The information presented is supported by experimental data to assist

researchers and drug development professionals in evaluating its potential applications. It is

important to note that commercially available Desflurane is a racemic mixture of its (R) and (S)

optical isomers.[1][2] Current research suggests that the anesthetic potency and cardiac effects

of the individual enantiomers of Desflurane and Isoflurane do not significantly differ from their

racemic mixtures.[3] Therefore, the data presented for Desflurane can be considered

representative of (+)-Desflurane.

Physicochemical and Pharmacokinetic Properties
The physicochemical properties of an inhaled anesthetic are critical determinants of its clinical

performance, influencing the speed of induction and emergence from anesthesia. A key

parameter is the blood/gas partition coefficient, which describes the solubility of the anesthetic
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in the blood.[4][5] A lower coefficient indicates lower solubility, leading to a more rapid increase

in the alveolar concentration and, consequently, a faster onset of anesthesia.[4]

Property (+)-Desflurane Sevoflurane Isoflurane Propofol

Blood/Gas

Partition

Coefficient

0.42 - 0.57[1][6]

[7][8][9]

0.65 - 0.74[6][7]

[8]
1.4 - 1.45[6][7]

N/A

(Intravenous)

Oil/Gas Partition

Coefficient
19[7] 51[7] 98[7]

N/A

(Intravenous)

Metabolism
Minimal

(<0.02%)[10][11]
3-5%[5] ~0.2% Extensive

Caption: Comparative table of the physicochemical and pharmacokinetic properties of various

anesthetics.

Anesthetic Potency: Minimum Alveolar
Concentration (MAC)
The potency of an inhaled anesthetic is quantified by its Minimum Alveolar Concentration

(MAC). MAC is defined as the concentration of the anesthetic in the alveoli at one atmosphere

that prevents movement in 50% of subjects in response to a noxious stimulus.[4][9] A lower

MAC value indicates higher anesthetic potency.[7]

Anesthetic MAC (in 100% Oxygen)

(+)-Desflurane 6.0% (31-65 years) - 7.25% (18-30 years)[1]

Sevoflurane 2.0%[9]

Isoflurane 1.15% - 1.4%[9][12]

Propofol N/A (Intravenous)

Caption: Comparative table of the Minimum Alveolar Concentration (MAC) of various inhaled

anesthetics.
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Cardiovascular and Respiratory Effects
Volatile anesthetics exert significant effects on the cardiovascular and respiratory systems.

These effects are dose-dependent and are a critical consideration in patient management.

System (+)-Desflurane Sevoflurane Isoflurane

Cardiovascular

Heart Rate

Increased, especially

with rapid increases in

concentration[13][14]

Stable or slightly

decreased
Increased[15]

Blood Pressure

Decreased due to

reduced systemic

vascular resistance[1]

[14]

Decreased[16] Decreased[15]

Cardiac Output
Generally

maintained[13]
Decreased[16]

Maintained at 1

MAC[15]

Respiratory

Respiratory Rate Increased[13][15] Variable
Increased to a ceiling

at 1 MAC[15]

Tidal Volume Decreased[13][15] Decreased Decreased[15]

Airway Irritation

Pungent, can cause

airway irritation,

coughing, and

laryngospasm[1][17]

[18]

Non-pungent, suitable

for inhalation

induction[18]

Pungent[12]

Caption: Comparative table of the cardiovascular and respiratory effects of various inhaled

anesthetics.
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Determination of Minimum Alveolar Concentration
(MAC)
The MAC of an inhaled anesthetic is determined in vivo using a standardized experimental

protocol. The "bracketing method" or the "up-and-down method" are commonly employed.[19]

[20][21]

Experimental Setup

Experimental Procedure

Test Subject (e.g., rodent, human volunteer)

Anesthesia Delivery System

Connected to

Physiological Monitoring (End-tidal anesthetic concentration, vitals)

Mechanical Ventilator

Administer pre-selected anesthetic concentration and allow for equilibration (approx. 15-30 mins)

Apply a standardized noxious stimulus (e.g., tail clamp, incision)

After equilibration

Observe for purposeful movement

Adjust anesthetic concentration (increase if movement, decrease if no movement)Based on response
Iterative process

Repeat steps until the concentration that prevents movement in 50% of subjects is determined

Click to download full resolution via product page

Caption: Workflow for the determination of Minimum Alveolar Concentration (MAC).

The core of this method involves administering a specific, constant concentration of the

anesthetic for a period to allow for equilibration between the lungs and the brain.[22] A

standardized noxious stimulus is then applied, and the subject is observed for a motor

response.[22][23] The anesthetic concentration is then adjusted for the next subject or trial until

the concentration that prevents movement in 50% of the subjects is identified.[22]
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The blood/gas partition coefficient is a measure of the solubility of an anesthetic in the blood

and is determined in vitro.[4][5] A common method for this determination is headspace gas

chromatography.[6]

Sample Preparation Equilibration Analysis

Collect blood sample from subject Place a known volume of blood into a sealed vial Introduce a known concentration of the volatile anesthetic into the vial Incubate the vial at a constant temperature (e.g., 37°C) to allow for equilibration between the blood and gas phases Extract a sample from the headspace (gas phase) of the vial Analyze the sample using gas chromatography to determine the anesthetic concentration in the gas phase Calculate the partition coefficient based on the known initial anesthetic concentration and the measured concentration in the gas phase

Click to download full resolution via product page

Caption: Workflow for the determination of the Blood/Gas Partition Coefficient.

This protocol involves introducing a known amount of the volatile anesthetic into a sealed vial

containing a known volume of blood. The vial is then incubated to allow the anesthetic to

partition between the blood and the gas phase (headspace) until equilibrium is reached. A

sample of the headspace gas is then analyzed by gas chromatography to determine the

concentration of the anesthetic. The blood/gas partition coefficient is then calculated from the

ratio of the anesthetic concentration in the blood to the concentration in the gas phase.[6][8]

Mechanism of Action: A Glimpse into Anesthetic
Pathways
The precise mechanism of action for volatile anesthetics is not fully elucidated, but it is

understood that they modulate the activity of various ion channels in the central nervous

system.[1] Desflurane, like other volatile anesthetics, is known to enhance the activity of

inhibitory neurotransmitter receptors and inhibit the activity of excitatory neurotransmitter

receptors.[1][11]
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Volatile Anesthetic ((+)-Desflurane)

Neuronal Receptors

Cellular Effects

Clinical Outcome

(+)-Desflurane

GABA-A Receptors

Potentiates

Glycine Receptors

Potentiates

NMDA Receptors

Inhibits

AMPA Receptors

Inhibits

Nicotinic Acetylcholine Receptors

Inhibits

Neuronal Hyperpolarization Reduced Neuronal Excitability

Anesthesia (Hypnosis, Amnesia, Immobility)

Click to download full resolution via product page

Caption: Simplified signaling pathway for volatile anesthetics like (+)-Desflurane.

The primary targets include GABA-A and glycine receptors, which are inhibitory, and NMDA,

AMPA, and nicotinic acetylcholine receptors, which are excitatory.[1] By enhancing the function

of inhibitory receptors and dampening the function of excitatory receptors, (+)-Desflurane
leads to a state of generalized central nervous system depression, resulting in anesthesia.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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